Cas no 2137852-17-4 (rac-(1R,2S)-1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile, cis)

• Product Name: rac-(1R,2S)-1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile, cis
• CAS No: 2137852-17-4
• MF: C₆H₈ClNO₂S
• MW: 193.651219367981
• CID: 6246049
• PubChem ID: 165449946
• Update Time: 2025-05-20

rac-(1R,2S)-1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile, cis Chemical and Physical Properties

Names and Identifiers

• EN300-717390
• 2137852-17-4
• 1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile
• rac-(1R,2S)-1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile, cis

• Inchi： 1S/C6H8ClNO2S/c1-11(9,10)5-2-6(5,3-7)4-8/h5H,2-3H2,1H3
• InChI Key： ZXFWLZDDZJBJRY-UHFFFAOYSA-N
• SMILES： ClCC1(C#N)CC1S(C)(=O)=O

Computed Properties

• Exact Mass: 192.9964274g/mol
• Monoisotopic Mass: 192.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.3Ų

Additional information on rac-(1R,2S)-1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile, cis

Introduction to Rac-(1R,2S)-1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile, cis (CAS No. 2137852-17-4)

Rac-(1R,2S)-1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile, cis (CAS No. 2137852-17-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the cyclopropane family, which is renowned for its unique structural properties and biological activities. The presence of both a chloromethyl group and a methanesulfonyl substituent on the cyclopropane ring imparts distinct reactivity and functionality, making it a valuable intermediate in the development of novel therapeutic agents.

The nitrile functional group at the carbon-1 position further enhances the compound's versatility, enabling diverse chemical transformations such as hydrolysis to carboxylic acids or reduction to amines. These characteristics make Rac-(1R,2S)-1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile, cis a versatile building block for synthetic chemists aiming to construct complex molecular architectures.

In recent years, there has been a surge in research focused on cyclopropane-containing compounds due to their remarkable biological properties. Cyclopropanes are known to exhibit potent activity against various pathogens and have been explored as scaffolds for antimicrobial, antiviral, and anti-inflammatory agents. The specific stereochemistry of Rac-(1R,2S)-configuration ensures that the compound retains the unique conformational flexibility of cyclopropanes while introducing additional functional handles for further derivatization.

One of the most compelling aspects of this compound is its potential application in drug discovery. The chloromethyl group serves as a reactive site for nucleophilic substitution reactions, allowing for the facile introduction of diverse pharmacophores. Meanwhile, the methanesulfonyl moiety can be used to modulate solubility and metabolic stability, critical factors in pharmaceutical development. These features have positioned Rac-(1R,2S)-1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile, cis as a key intermediate in the synthesis of novel small molecules with therapeutic potential.

Recent studies have highlighted the utility of this compound in the development of protease inhibitors. Proteases play crucial roles in numerous biological pathways and are often targeted by therapeutic agents. The cyclopropane ring can interact with specific pockets on protease active sites, while the polar functional groups can be tailored to enhance binding affinity. Preliminary computational studies suggest that Rac-(1R,2S)-1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile, cis may serve as an effective scaffold for designing next-generation protease inhibitors.

Another area where this compound has shown promise is in the field of immunology. Immune-modulatory compounds are essential for treating autoimmune diseases and enhancing immune responses against pathogens. The structural features of Rac-(1R,2S)-1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile, cis make it an attractive candidate for developing immunoregulatory agents. By selectively modulating immune cell signaling pathways, this compound could potentially be used to treat conditions such as inflammation and allergies.

The synthesis of Rac-(1R,2S)-1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile, cis presents unique challenges due to its complex stereochemistry and functional groups. However, advances in synthetic methodology have made it increasingly accessible to researchers. Modern techniques such as asymmetric hydrogenation and stereoselective epoxide ring-opening have enabled efficient access to enantiomerically pure forms of this compound. These advancements are crucial for ensuring that subsequent derivatives exhibit predictable biological activity.

In conclusion, Rac-(1R,2S)-1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile, cis (CAS No. 2137852-17-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for cyclopropane-containing compounds, Rac-(1R,2S)-1-(chloromethyl)-2-methanesulfonylcyclopropane-1-carbonitrile, cis is poised to play a pivotal role in shaping the future of drug discovery.